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Compound of Interest

Compound Name: N4-Acetylcytosine

Cat. No.: B085167 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This document provides essential logistical

and safety information for the proper disposal of N4-Acetylcytosine, a derivative of cytosine

used in nucleic acid and nucleotide synthesis. Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties
A summary of key quantitative data for N4-Acetylcytosine is provided below. Understanding

these properties is essential for safe handling and storage.

Property Value Source

Molecular Formula C₆H₇N₃O₂ [1]

Molecular Weight 153.14 g/mol [1][2]

Appearance
White to off-white

solid/crystalline powder
[3]

Melting Point >300 °C

Storage Class 11 - Combustible Solids
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N4-Acetylcytosine is classified as a hazardous chemical. It is known to cause skin and

serious eye irritation, and may cause respiratory irritation.

Personal Protective Equipment (PPE): To ensure safety when handling N4-Acetylcytosine, the

following personal protective equipment should be worn:

Eye Protection: Eyeshields or safety glasses.

Hand Protection: Protective gloves.

Respiratory Protection: A type N95 (US) or equivalent dust mask.

Step-by-Step Disposal Procedure
The primary recommendation for the disposal of N4-Acetylcytosine is to use an approved

waste disposal plant. The following steps provide a procedural guide for its collection and

disposal.

Waste Collection:

Collect waste N4-Acetylcytosine, including any contaminated materials, in a suitable,

clearly labeled, and closed container.

Ensure the container is kept in a dry, cool, and well-ventilated area.

Handling Precautions during Collection:

Avoid creating dust when handling the solid material.

Wear the appropriate personal protective equipment (PPE) as detailed above.

Wash hands and any exposed skin thoroughly after handling.

Engage a Licensed Waste Disposal Service:

Contact a licensed professional waste disposal service to arrange for the pickup and

disposal of the chemical waste.
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Provide the service with the Safety Data Sheet (SDS) for N4-Acetylcytosine to ensure

they are fully aware of the material's hazards and handling requirements.

Documentation:

Maintain records of the disposal, including the date, quantity of waste, and the name of the

disposal company, in accordance with institutional and local regulations.

Important Considerations:

N4-Acetylcytosine should not be released into the environment.

Do not dispose of this chemical down the drain or in regular trash.

Always follow all federal, state, and local regulations regarding chemical waste disposal.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N4-
Acetylcytosine.
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N4-Acetylcytosine Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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